Cas no 2137799-03-0 (3-(4-Hydroxy-2-methylphenyl)-2-propynoic acid)

• Product Name: 3-(4-Hydroxy-2-methylphenyl)-2-propynoic acid
• CAS No: 2137799-03-0
• MF: C₁₀H₈O₃
• MW: 176.168723106384
• CID: 5890991
• PubChem ID: 69911466
• Update Time: 2024-03-01

3-(4-Hydroxy-2-methylphenyl)-2-propynoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Hydroxy-2-methylphenyl)propiolic acid
• 3-(4-Hydroxy-2-methylphenyl)-2-propynoic acid
• 3-(4-hydroxy-2-methylphenyl)prop-2-ynoic acid
• EN300-743676
• 2137799-03-0
• SCHEMBL6834749

• Inchi： 1S/C10H8O3/c1-7-6-9(11)4-2-8(7)3-5-10(12)13/h2,4,6,11H,1H3,(H,12,13)
• InChI Key： JJUQGUGMYXZLTR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C#CC1=CC=C(O)C=C1C

Computed Properties

• Exact Mass: 176.047344113g/mol
• Monoisotopic Mass: 176.047344113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 391.7±42.0 °C(Predicted)
• pka: 2.02±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols